2/'-O-(N-methylanthraniloyl)ATP
2/'-O-(N-methylanthraniloyl)ATP
Brand Name:
Vulcanchem
CAS No.:
130799-34-7
VCID:
VC0166568
InChI:
InChI=1S/C18H23N6O14P3/c1-20-10-5-3-2-4-9(10)18(26)36-14-13(25)11(6-34-40(30,31)38-41(32,33)37-39(27,28)29)35-17(14)24-8-23-12-15(19)21-7-22-16(12)24/h2-5,7-8,11,13-14,17,20,25H,6H2,1H3,(H,30,31)(H,32,33)(H2,19,21,22)(H2,27,28,29)/t11-,13-,14-,17-/m1/s1
SMILES:
CNC1=CC=CC=C1C(=O)OC2C(C(OC2N3C=NC4=C(N=CN=C43)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula:
C18H23N6O14P3
Molecular Weight:
640.3 g/mol
2/'-O-(N-methylanthraniloyl)ATP
CAS No.: 130799-34-7
Main Products
VCID: VC0166568
Molecular Formula: C18H23N6O14P3
Molecular Weight: 640.3 g/mol
| CAS No. | 130799-34-7 |
|---|---|
| Product Name | 2/'-O-(N-methylanthraniloyl)ATP |
| Molecular Formula | C18H23N6O14P3 |
| Molecular Weight | 640.3 g/mol |
| IUPAC Name | [(2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-4-hydroxy-5-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-3-yl] 2-(methylamino)benzoate |
| Standard InChI | InChI=1S/C18H23N6O14P3/c1-20-10-5-3-2-4-9(10)18(26)36-14-13(25)11(6-34-40(30,31)38-41(32,33)37-39(27,28)29)35-17(14)24-8-23-12-15(19)21-7-22-16(12)24/h2-5,7-8,11,13-14,17,20,25H,6H2,1H3,(H,30,31)(H,32,33)(H2,19,21,22)(H2,27,28,29)/t11-,13-,14-,17-/m1/s1 |
| Standard InChIKey | OTIXVXNMFVNGEF-LSCFUAHRSA-N |
| Isomeric SMILES | CNC1=CC=CC=C1C(=O)O[C@@H]2[C@@H]([C@H](O[C@H]2N3C=NC4=C(N=CN=C43)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| SMILES | CNC1=CC=CC=C1C(=O)OC2C(C(OC2N3C=NC4=C(N=CN=C43)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| Canonical SMILES | CNC1=CC=CC=C1C(=O)OC2C(C(OC2N3C=NC4=C(N=CN=C43)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| Synonyms | 2'-O-(2-(methylamino)benzoyl)adenosine 5'-(tetrahydrogen triphosphate) 2'-O-(N-methylanthraniloyl)ATP |
| PubChem Compound | 131267 |
| Last Modified | Nov 11 2021 |
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